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Compound of Interest

Compound Name: Quinine Di-N-oxide

CAS No.: 101655-92-9

Cat. No.: B1141184

Get Quote

Executive Summary & Core Directive
Objective: This guide provides a definitive technical analysis of Quinine Di-N-oxide (Quinine

1,1'-dioxide), distinguishing it from the more common mono-N-oxide metabolites. It details the

structural implications of dual nitrogen oxidation and outlines a robust synthetic protocol for

exhaustive oxidation.

Target Audience: Synthetic organic chemists, medicinal chemists, and metabolic researchers

requiring high-purity standards for metabolite identification or prodrug development.

Chemical Structure and Properties
Quinine (

) contains two distinct nitrogen centers with vastly different electronic environments.
Understanding these differences is critical for controlling the oxidation regioselectivity.
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Nitrogen Label Type Hybridization
pKa
(Conjugate
Acid)

Reactivity
Profile

N1 (Quinuclidine)
Aliphatic Tertiary

Amine
~8.5

Highly

nucleophilic;

oxidizes rapidly

with mild

oxidants (H₂O₂).

N1' (Quinoline)
Heteroaromatic

Amine
~4.1

Low

nucleophilicity;

requires strong

electrophilic

oxidants (e.g., m-

CPBA) or forcing

conditions.

The Di-N-oxide Structure
The Quinine 1,1'-dioxide is the product of exhaustive oxidation where both nitrogen atoms bear

an oxygen atom.

Stereochemistry: The oxidation at the N1 (quinuclidine) center creates a new chiral center

(though often fixed by the cage structure), typically forming the N-oxide trans to the C9-C8

bond due to steric approach control.

Electronic State: The molecule exists as a bis-zwitterion. The N1-oxide is a rigid dipole, while

the N1'-oxide involves a dipole delocalized into the quinoline ring, significantly altering the

UV absorption profile.

Synthetic Methodology
The synthesis of Quinine Di-N-oxide requires a stepwise or forcing approach to overcome the

low reactivity of the quinoline nitrogen. While the mono-N-oxide (N1) forms spontaneously

under mild conditions, the di-N-oxide requires activation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1141184/docs?utm_src=pdf-body#technical-guide-quinine-di-n-oxide-structural-elucidation-and-synthetic-pathways
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Mechanism & Pathway
The reaction proceeds via electrophilic attack of the peracid oxygen on the nitrogen lone pair.

Reactivity Hierarchy

Quinine
(C20H24N2O2)

Quinine 1-oxide
(Major Intermediate)
CAS: 109906-48-1

1.0 eq m-CPBA
0°C, DCM

(Fast, Kinetic Control) Quinine 1,1'-dioxide
(Target Product)

Excess m-CPBA
Reflux or 24h RT

(Slow, Thermodynamic Drive)

N1 (Aliphatic) oxidizes first.
N1' (Aromatic) requires excess oxidant.

Click to download full resolution via product page

Figure 1: Stepwise oxidation pathway from Quinine to Quinine 1,1'-dioxide.

Experimental Protocol: Exhaustive Oxidation
Reagents:

Quinine (Free base, anhydrous)

meta-Chloroperoxybenzoic acid (m-CPBA), 77% max purity (commercial grade often

contains water/acid)

Dichloromethane (DCM), anhydrous

Sodium bicarbonate (

) sat.[1] solution

Protocol Steps:

Preparation: Dissolve Quinine (1.0 eq, 3.08 mmol, 1.0 g) in anhydrous DCM (20 mL). Cool to

0°C in an ice bath.
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Primary Oxidation (N1): Add m-CPBA (1.1 eq) portion-wise over 15 minutes. Stir at 0°C for 1

hour.

Checkpoint: TLC (MeOH/DCM 1:9) will show consumption of starting material and

appearance of a polar spot (Quinine 1-oxide).

Secondary Oxidation (N1'): Add a second portion of m-CPBA (1.5 - 2.0 eq). Remove the ice

bath and allow the reaction to warm to room temperature.

Note: For complete conversion, reflux (40°C) may be required for 12-24 hours. Monitor the

disappearance of the Mono-oxide spot.

Work-up (Critical):

Quench the reaction with 10%

(to destroy excess peroxide).

Wash the organic layer vigorously with Sat.

(3x) to remove m-chlorobenzoic acid byproduct.

Challenge: The Di-N-oxide is highly polar and water-soluble. Do not discard the aqueous

phase without checking. If the product is not in the DCM layer, saturate the aqueous layer

with NaCl and extract with Chloroform/Isopropanol (3:1).

Purification: Flash chromatography on neutral alumina (Silica may cause deoxygenation or

streaking). Eluent: DCM -> 10% MeOH/DCM.

Characterization & Validation
To validate the synthesis of the Di-N-oxide, you must confirm the oxidation state of both

nitrogens.

NMR Diagnostic Signals
Oxidation induces a significant downfield shift (deshielding) of the protons on the carbons

adjacent to the nitrogen (
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).

Proton
Position

Quinine (ppm)
Quinine 1-
oxide (ppm)

Quinine 1,1'-
dioxide (ppm)

Diagnostic
Feature

H-2, H-6, H-8

(Quinuclidine)
2.2 - 3.1 3.5 - 4.2 3.6 - 4.3

Broad downfield

shift confirms N1

oxidation.

H-2' (Quinoline) ~8.7 ~8.7 8.9 - 9.1

Distinct

downfield shift of

the aromatic

proton confirms

N1' oxidation.

H-9 (Methine) ~5.5 ~6.0 ~6.1
Influenced by N1

charge.

Mass Spectrometry
Quinine (M): m/z 325

Mono-N-oxide: m/z 341

Di-N-oxide: m/z 357

Fragmentation: The Di-N-oxide will show sequential losses of oxygen (M-16 and M-32) in

MS/MS modes.

Workflow Visualization
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Figure 2: Experimental workflow for the exhaustive oxidation of Quinine.
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Note: Confirms the existence and distinct CAS for the arom

General Mechanism of Amine Oxidation
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Metabolic Context

Sánchez-Viesca, F. & Gómez, R. (2022).[7] "The Mechanism of the Oxido-degradation of

the Cinchona Alkaloids." American Journal of Chemistry.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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